molecular formula C18H19ClO4S B8407838 Ethyl 4-[5-(5-chloro-2-thienyl)-5-oxo-pentoxy]benzoate

Ethyl 4-[5-(5-chloro-2-thienyl)-5-oxo-pentoxy]benzoate

Cat. No.: B8407838
M. Wt: 366.9 g/mol
InChI Key: AURWKRABGYYBMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-[5-(5-chloro-2-thienyl)-5-oxo-pentoxy]benzoate is a useful research compound. Its molecular formula is C18H19ClO4S and its molecular weight is 366.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H19ClO4S

Molecular Weight

366.9 g/mol

IUPAC Name

ethyl 4-[5-(5-chlorothiophen-2-yl)-5-oxopentoxy]benzoate

InChI

InChI=1S/C18H19ClO4S/c1-2-22-18(21)13-6-8-14(9-7-13)23-12-4-3-5-15(20)16-10-11-17(19)24-16/h6-11H,2-5,12H2,1H3

InChI Key

AURWKRABGYYBMY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)OCCCCC(=O)C2=CC=C(S2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture consisting of 2-chloro-5-(5-chloropentanoyl)thiophene (3c) (2.13 g, 0.009 mol), sodium iodide (1.1 g, 0.0073 mol), 4-hydroxyethylbenzoate (1.7 g, 0.010 mol), and anhydrous potassium carbonate (6.2 g, 0.045 mol) in acetonitrile (50 ml) was refluxed for 24 hrs., cooled, and filtered. The resulting solution was deprived of the solvent and the residue was taken up with dichloromethane (100 ml). After washing with water and subsequent drying on anydrous sodium sulfate the solution was evaporated to dryness. The resulting solid was crystallized via cyclohexane to pure 5c (2.5 g; 76%). M.p. 87°-89° C. Anal. (C18H19ClO4S).
Quantity
2.13 g
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step Two
Name
4-hydroxyethylbenzoate
Quantity
1.7 g
Type
reactant
Reaction Step Three
Quantity
6.2 g
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
reactant
Reaction Step Five

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